Cas no 1220017-64-0 (3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride)

3-(4-Bromo-2-propylphenoxy)piperidine hydrochloride is a brominated phenoxy-piperidine derivative with potential applications in pharmaceutical and chemical research. Its structural features, including the bromo-substituted aromatic ring and the piperidine moiety, make it a versatile intermediate for synthesizing biologically active compounds. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is particularly valuable in medicinal chemistry for the development of receptor-targeting molecules due to its ability to modulate pharmacokinetic properties. Its high purity and well-defined chemical characteristics ensure reproducibility in research applications. Suitable for controlled laboratory use under appropriate safety protocols.

3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride structure

1220017-64-0 structure

Product Name:3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride

CAS No:1220017-64-0

MF:C₁₄H₂₁BrClNO

MW:334.679642438889

CID:1076435

PubChem ID:56830658

Update Time:2025-10-30

3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(4-Bromo-2-propylphenoxy)piperidine hydrochloride
- 1220017-64-0
- 3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride
- 3-(4-bromo-2-propylphenoxy)piperidine;hydrochloride
- AKOS015843565
- MDL： MFCD13560758
- Inchi： 1S/C14H20BrNO.ClH/c1-2-4-11-9-12(15)6-7-14(11)17-13-5-3-8-16-10-13;/h6-7,9,13,16H,2-5,8,10H2,1H3;1H
- InChI Key： FEFDYOGBPHRVPF-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)CCC)OC1CNCCC1.Cl

Computed Properties

Exact Mass: 333.04950g/mol
Monoisotopic Mass: 333.04950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 224
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.3Å²

3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM311447-1g	3-(4-Bromo-2-propylphenoxy)piperidine hydrochloride	1220017-64-0	95%	1g	$185	2022-09-03
Chemenu	CM311447-5g	3-(4-Bromo-2-propylphenoxy)piperidine hydrochloride	1220017-64-0	95%	5g	$554	2022-09-03
TRC	B037815-125mg	3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride	1220017-64-0		125mg	$ 230.00	2022-06-07
TRC	B037815-250mg	3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride	1220017-64-0		250mg	$ 375.00	2022-06-07

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride

Recent Advances in the Study of 3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride (CAS: 1220017-64-0)

3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride (CAS: 1220017-64-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly in the modulation of central nervous system (CNS) targets. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The compound has been investigated for its role as a selective ligand for certain neurotransmitter receptors, which could pave the way for novel treatments for neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride exhibits high affinity for serotonin and dopamine receptors, suggesting its utility in addressing conditions such as depression and Parkinson's disease. The study utilized in vitro binding assays and molecular docking simulations to elucidate its mechanism of action.

Further research has explored the pharmacokinetic profile of 3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride. A preclinical study conducted in rodent models revealed favorable absorption and distribution characteristics, with the compound achieving significant brain penetration. These findings, published in the European Journal of Pharmacology, underscore its potential as a CNS-active agent. However, the study also noted the need for further optimization to mitigate potential off-target effects.

In addition to its CNS applications, recent work has investigated the compound's anti-inflammatory properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride inhibits key inflammatory mediators in vitro, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. The researchers employed a combination of cell-based assays and computational modeling to validate these effects.

Despite these promising findings, challenges remain in the development of 3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride as a therapeutic agent. Issues such as metabolic stability and toxicity profiles require further investigation. Ongoing studies are focusing on structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 3-(4-Bromo-2-propylphenoxy)piperidinehydrochloride (CAS: 1220017-64-0) represents a versatile scaffold with multiple therapeutic applications. Recent advances have shed light on its pharmacological potential, but additional research is needed to translate these findings into clinical applications. This compound continues to be a focal point in the quest for innovative treatments in the chemical biology and pharmaceutical fields.